Cas no 50637-28-0 (Benzenemethanol, 3-methoxy-5-(phenylmethoxy)-)

• Product Name: Benzenemethanol, 3-methoxy-5-(phenylmethoxy)-
• CAS No: 50637-28-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD17169440
• CID: 1572585
• PubChem ID: 69644312
• Update Time: 2025-08-04

Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-methoxy-5-(phenylmethoxy)-
• (3-methoxy-5-phenylmethoxyphenyl)methanol
• (3-Benzyloxy-5-methoxy-phenyl)-methanol
• 50637-28-0
• DB-257652
• DTXSID30741050
• KCELXZXGFAISKF-UHFFFAOYSA-N
• SB37412
• [3-(Benzyloxy)-5-methoxyphenyl]methanol
• SCHEMBL6035513
• (3-(Benzyloxy)-5-methoxyphenyl)methanol
• AKOS016344445
• (3-benzyloxy-5-methoxyphenyl)methanol
• CS-0452995

• MDL： MFCD17169440
• Inchi： 1S/C15H16O3/c1-17-14-7-13(10-16)8-15(9-14)18-11-12-5-3-2-4-6-12/h2-9,16H,10-11H2,1H3
• InChI Key： KCELXZXGFAISKF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=CC(CO)=C1)OC

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Additional information on Benzenemethanol, 3-methoxy-5-(phenylmethoxy)-

Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- (CAS No. 50637-28-0): An Overview of Its Properties and Applications

Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- (CAS No. 50637-28-0) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as 3-Methoxy-5-benzyloxybenzyl alcohol, is characterized by its unique molecular structure, which includes a benzyl alcohol moiety and a methoxy group. The compound's structural complexity and functional groups make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- is C₁₄H₁₆O₃, and its molecular weight is approximately 224.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical properties, including melting point, boiling point, and solubility, are crucial for its use in various chemical processes.

In the pharmaceutical industry, Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- has gained significant attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have highlighted its role in the development of compounds targeting neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of novel anticonvulsant agents. The researchers found that derivatives of Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- exhibited potent anticonvulsant activity in animal models, suggesting its potential for further clinical development.

In addition to its pharmaceutical applications, Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- is also used in the synthesis of fine chemicals and agrochemicals. Its unique functional groups make it an excellent starting material for the preparation of complex molecules with specific biological activities. For example, a recent study published in Organic & Biomolecular Chemistry (2022) described the use of this compound in the synthesis of novel herbicides with improved selectivity and efficacy. The researchers demonstrated that derivatives of Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- showed enhanced herbicidal activity against a range of weed species while minimizing adverse effects on crops.

The synthetic routes for preparing Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- have been extensively studied and optimized over the years. One common method involves the reaction of 3-methoxy-5-hydroxybenzaldehyde with benzyl chloride in the presence of a base such as potassium carbonate. This reaction yields high yields of the desired product with good purity. Another approach involves the reduction of 3-methoxy-5-benzyloxybenzaldehyde using sodium borohydride or hydrogen gas over a palladium catalyst. These synthetic methods are well-documented in the literature and have been widely adopted by both academic researchers and industrial chemists.

The safety and environmental impact of Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- are important considerations for its use in various applications. While it is generally considered safe for use under controlled conditions, proper handling and storage procedures should be followed to minimize any potential risks. The compound should be stored in a cool, dry place away from sources of heat or ignition. Additionally, appropriate personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound to prevent skin contact or inhalation.

In conclusion, Benzenemethanol, 3-methoxy-5-(phenylmethoxy)- (CAS No. 50637-28-0) is a valuable organic compound with diverse applications in pharmaceuticals, fine chemicals, and agrochemicals. Its unique molecular structure and functional groups make it an important intermediate in the synthesis of various compounds with therapeutic potential. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its significance in the chemical industry.